Cas no 1260783-89-8 (2-Methyl-4-(trifluoromethyl)pyrimidine-5-carbaldehyde)

• Product Name: 2-Methyl-4-(trifluoromethyl)pyrimidine-5-carbaldehyde
• CAS No: 1260783-89-8
• MF: C₇H₅F₃N₂O
• MW: 190.122611761093
• MDL: MFCD13193530
• CID: 4565537
• Update Time: 2025-10-29

2-Methyl-4-(trifluoromethyl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(trifluoromethyl)pyrimidine-5-carbaldehyde
• 2-Methyl-4-trifluoromethyl-pyrimidine-5-carbaldehyde
• SB32388

• MDL： MFCD13193530
• Inchi： 1S/C7H5F3N2O/c1-4-11-2-5(3-13)6(12-4)7(8,9)10/h2-3H,1H3
• InChI Key： JSQBZKCRWRCOOJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CN=C(C)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 1
• Topological Polar Surface Area: 42.8

Additional information on 2-Methyl-4-(trifluoromethyl)pyrimidine-5-carbaldehyde

Exploring the Versatile Applications of 2-Methyl-4-(trifluoromethyl)pyrimidine-5-carbaldehyde (CAS No. 1260783-89-8)

2-Methyl-4-(trifluoromethyl)pyrimidine-5-carbaldehyde (CAS No. 1260783-89-8) is a highly specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and aldehyde functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure, C7H5F3N2O, offers exceptional reactivity, making it a valuable building block in modern organic chemistry.

The growing interest in 2-Methyl-4-(trifluoromethyl)pyrimidine-5-carbaldehyde stems from its potential applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. Researchers are actively exploring its role in creating novel therapeutics for conditions such as cancer and infectious diseases. The trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, key factors in improving drug bioavailability—a hot topic in current pharmaceutical research.

In the agrochemical sector, 2-Methyl-4-(trifluoromethyl)pyrimidine-5-carbaldehyde demonstrates remarkable potential as a precursor for innovative crop protection agents. The pyrimidine core structure is particularly valuable in designing fungicides and herbicides with improved efficacy and environmental profiles. This aligns with the increasing global demand for sustainable agricultural solutions, a trending topic in both scientific and public discussions about food security.

The synthesis of 2-Methyl-4-(trifluoromethyl)pyrimidine-5-carbaldehyde typically involves multi-step organic transformations, with researchers continuously optimizing routes to improve yield and purity. Advanced techniques like flow chemistry and catalytic processes are being applied to enhance the production of this valuable intermediate—a reflection of the growing emphasis on green chemistry principles in modern laboratories.

From a commercial perspective, the market for 2-Methyl-4-(trifluoromethyl)pyrimidine-5-carbaldehyde is expanding steadily, driven by its diverse applications in life sciences. Pharmaceutical companies and research institutions are increasingly sourcing this compound for their R&D programs, particularly in areas focusing on targeted therapies and precision medicine—another trending topic in healthcare innovation.

Quality control of 2-Methyl-4-(trifluoromethyl)pyrimidine-5-carbaldehyde is paramount, with analytical methods such as HPLC and NMR spectroscopy ensuring batch-to-batch consistency. The compound typically appears as a white to off-white crystalline powder with high purity specifications (>98%), meeting the stringent requirements of pharmaceutical applications.

Storage and handling of 2-Methyl-4-(trifluoromethyl)pyrimidine-5-carbaldehyde require standard laboratory precautions. While stable under recommended conditions, the aldehyde functionality makes it sensitive to oxidation, necessitating proper storage in cool, dry environments—a consideration frequently searched by laboratory professionals working with sensitive reagents.

The future outlook for 2-Methyl-4-(trifluoromethyl)pyrimidine-5-carbaldehyde appears promising, with ongoing research uncovering new applications in material science and specialty chemicals. Its unique combination of structural features continues to inspire innovation across multiple scientific disciplines, making it a compound of enduring interest to researchers worldwide.

For researchers investigating pyrimidine derivatives or trifluoromethyl-containing compounds, 2-Methyl-4-(trifluoromethyl)pyrimidine-5-carbaldehyde offers numerous opportunities for molecular design and discovery. Its versatility as a synthetic intermediate positions it as a valuable tool in addressing some of today's most pressing challenges in medicine and agriculture.